Cas no 1805445-12-8 (4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805445-12-8
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4963756
• Update Time: 2025-07-21

4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7BrF3NO2/c9-5-1-4(3-14)2-6(7(5)13)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： IDUWTBXQCOZXDL-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(=C1N)OC(F)(F)F

Computed Properties

• Exact Mass: 284.96123 g/mol
• Monoisotopic Mass: 284.96123 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5
• Molecular Weight: 286.05

Additional information on 4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol

Introduction to 4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol (CAS No. 1805445-12-8) and Its Applications in Modern Chemical Biology

4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol, identified by the chemical identifier CAS No. 1805445-12-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a benzyl alcohol backbone substituted with an amino group, a bromine atom, and a trifluoromethoxy group, exhibits a high degree of versatility that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol incorporates several key functional groups that contribute to its reactivity and utility. The amino group (-NH₂) provides a site for nucleophilic substitution reactions, while the bromine atom (-Br) serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the trifluoromethoxy group (-OCH₂CF₃) introduces electron-withdrawing effects and metabolic stability, which are highly desirable in drug-like molecules.

In recent years, the demand for high-quality intermediates in pharmaceutical research has surged, driven by the need for more efficient and targeted drug discovery processes. 4-Amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol has emerged as a critical building block in the synthesis of novel therapeutic agents. Its incorporation into drug candidates has been explored in various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders.

One of the most compelling applications of 4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By serving as a precursor for kinase inhibitors, this compound enables researchers to design molecules with high selectivity and potency. For instance, recent studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting tyrosine kinases, which are critical in cancer therapy.

The trifluoromethoxy group in 4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol is particularly noteworthy for its impact on pharmacokinetic properties. Trifluoromethyl groups are known to enhance metabolic stability and binding affinity to biological targets, making them a staple in medicinal chemistry. This feature has been leveraged to develop drug candidates with improved pharmacological profiles, such as increased half-life and reduced susceptibility to degradation by metabolic enzymes.

Furthermore, the bromine substituent on the benzene ring offers a convenient site for further derivatization. This allows chemists to introduce additional functional groups through palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. Such flexibility is essential for generating diverse libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery.

Recent advancements in synthetic methodologies have also highlighted the importance of 4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol in constructing heterocyclic compounds. Heterocycles are widely prevalent in biologically active molecules due to their ability to mimic natural products and interact with biological targets in specific ways. Researchers have utilized this compound as a key intermediate in synthesizing pyridines, pyrimidines, and other nitrogen-containing heterocycles, which are known for their pharmaceutical significance.

The role of 4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol extends beyond kinase inhibitors and heterocycle synthesis. It has been employed in the development of immunomodulatory agents, where its structural features contribute to modulating immune responses. For example, derivatives of this compound have shown promise in inhibiting inflammatory pathways by targeting specific enzymes involved in cytokine production.

In conclusion,4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol (CAS No. 1805445-12-8) represents a versatile and indispensable tool in modern chemical biology. Its unique structural attributes enable its use as a precursor for diverse classes of biologically active molecules, making it invaluable in pharmaceutical research and drug development. As our understanding of biological systems continues to evolve, compounds like 4-amino-3-bromo-5-(trifluoromethoxy)benzyl alcohol will undoubtedly play an increasingly pivotal role in addressing complex diseases through innovative chemical solutions.